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Compound of Interest

Compound Name: 2-Bromo-5-nitrothiophene

Cat. No.: B082342 Get Quote

Essential Safety and Handling Guide for 2-Bromo-5-
nitrothiophene
This guide provides crucial safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 2-Bromo-5-nitrothiophene (CAS No.

13195-50-1). Adherence to these protocols is essential for ensuring personal safety and

minimizing environmental impact.

Chemical Identifier and Hazard Information

Property Value

Chemical Name 2-Bromo-5-nitrothiophene

CAS Number 13195-50-1

Molecular Formula C₄H₂BrNO₂S

Molecular Weight 208.03 g/mol

Appearance Yellow solid[1]

Melting Point 44-48 °C

Hazard Statements:
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Causes skin irritation (H315).[2][3][4]

Causes serious eye irritation (H319).[2][3][4]

May cause respiratory irritation (H335).[2][4]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling 2-Bromo-5-
nitrothiophene.

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles with

side-shields or a face shield.

To protect against splashes

and airborne particles that can

cause serious eye damage.[3]

[4][5]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Inspect

gloves for degradation or

punctures before use.

To prevent skin contact and

absorption.[3][5][6]

Skin and Body Protection

A lab coat worn over long-

sleeved clothing and closed-

toe shoes. For larger quantities

or increased splash potential,

a chemical-resistant apron is

advised.

To minimize skin exposure.[3]

[4][5]

Respiratory Protection

Use in a certified chemical

fume hood. If a fume hood is

not available or if dust is

generated, a NIOSH/MSHA-

approved respirator with an

appropriate cartridge is

necessary.

To prevent inhalation of dust or

vapors.[3][4][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-nitrothiophene
https://www.fishersci.com/store/msds?partNumber=AC451150010&productDescription=2-BROMO-5-NITROTHIOPHENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-bromo-5-methyl-3-nitro-thiophene-pid_Rock32595.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-nitrothiophene
https://www.fishersci.com/store/msds?partNumber=AC451150010&productDescription=2-BROMO-5-NITROTHIOPHENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-bromo-5-methyl-3-nitro-thiophene-pid_Rock32595.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-nitrothiophene
https://www.echemi.com/sds/2-bromo-5-methyl-3-nitro-thiophene-pid_Rock32595.html
https://www.benchchem.com/product/b082342?utm_src=pdf-body
https://www.benchchem.com/product/b082342?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC451150010&productDescription=2-BROMO-5-NITROTHIOPHENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-bromo-5-methyl-3-nitro-thiophene-pid_Rock32595.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_6_nitroterephthalic_acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC451150010&productDescription=2-BROMO-5-NITROTHIOPHENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_6_nitroterephthalic_acid.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Health_and_Safety_of_2_Bromo_5_2_nitro_vinyl_thiophene.pdf
https://www.fishersci.com/store/msds?partNumber=AC451150010&productDescription=2-BROMO-5-NITROTHIOPHENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-bromo-5-methyl-3-nitro-thiophene-pid_Rock32595.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_6_nitroterephthalic_acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC451150010&productDescription=2-BROMO-5-NITROTHIOPHENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-bromo-5-methyl-3-nitro-thiophene-pid_Rock32595.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Health_and_Safety_of_2_Bromo_5_2_nitro_vinyl_thiophene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential to minimize exposure and ensure safe

handling.

1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good working

order.[5]

Work within a certified chemical fume hood to ensure adequate ventilation.[5][6]

Gather all necessary PPE and inspect it for integrity.

Have appropriate spill cleanup materials readily available.

2. Handling:

Avoid the formation of dust when handling the solid material.[3][5]

Carefully weigh the desired amount of 2-Bromo-5-nitrothiophene in a tared container within

the fume hood.

If dissolving the compound, add the solvent slowly to the solid to avoid splashing.

Keep the container tightly closed when not in use.[3]

3. After Handling:

Wash hands thoroughly after handling.[3][5]

Do not eat, drink, or smoke in the laboratory area.[5]

Decontaminate the work area.

Remove PPE in the correct order to avoid cross-contamination and wash any reusable PPE.

Emergency Procedures: In Case of Exposure
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.[3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes while

removing all contaminated clothing and shoes.[3][5] If skin irritation occurs, get medical

advice/attention.[3]

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, provide oxygen. Get medical attention if you feel unwell.[3][4]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical attention if

symptoms occur.[3]

Disposal Plan
Proper disposal of 2-Bromo-5-nitrothiophene and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Collect any solid waste containing 2-Bromo-5-nitrothiophene in a designated,

labeled, and sealed container for hazardous solid waste. This includes contaminated gloves,

absorbent pads, and weighing papers.

Liquid Waste: If the compound is in solution, collect it in a designated, labeled, and sealed

container for halogenated organic waste.

Disposal Procedure:

Dispose of all waste materials through an approved waste disposal plant.[1][3]

Do not dispose of the chemical down the drain or into the environment.[3][7]

Ensure that all waste containers are properly labeled with the contents and associated

hazards.
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Safe Handling Workflow
Workflow for Safe Handling of 2-Bromo-5-nitrothiophene
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A step-by-step workflow for the safe handling of 2-Bromo-5-nitrothiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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